Ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate

• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: ethyl 5-ethyl-2,4-dihydroimidazole-3-carboxylate
• InChI: InChI=1S/C8H14N2O2/c1-3-7-5-10(6-9-7)8(11)12-4-2/h3-6H2,1-2H3
• InChI Key: ZTUMTNHTNYRPMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NCN(C1)C(=O)OCC

Description

Ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate is a heterocyclic compound that belongs to the imidazole family Imidazoles are five-membered rings containing two nitrogen atoms at non-adjacent positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of this compound with suitable reagents to form the desired imidazole ring . The reaction conditions often include the use of catalysts and solvents to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions may vary depending on the desired product and the specific reaction being performed .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in compounds with different functional groups .

Scientific Research Applications

Ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Ethyl 4-ethyl-2,5-dihydro-1H-imidazole-1-carboxylate can be compared with other similar compounds, such as:

Ethyl 1H-imidazole-4-carboxylate: A related compound with similar structural features.

Ethyl 5-methyl-1H-imidazole-4-carboxylate: Another imidazole derivative with different substituents.

1H-Imidazole, 4,5-dihydro-2-methyl-: A compound with a similar imidazole ring structure.

These compounds share some structural similarities but may differ in their chemical properties and applications .